Methyl 2-amino-3-(4-methoxyphenyl)-3-oxopropanoate;hydrochloride

• IUPAC Name: methyl 2-amino-3-(4-methoxyphenyl)-3-oxopropanoate;hydrochloride
• InChI: InChI=1S/C11H13NO4.ClH/c1-15-8-5-3-7(4-6-8)10(13)9(12)11(14)16-2;/h3-6,9H,12H2,1-2H3;1H
• InChI Key: RHRKMVQDFUDOLN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C(C(=O)OC)N.Cl
• Molecular Formula: C11H14ClNO4
• Molecular Weight: 259.68 g/mol

Description

Methyl 2-amino-3-(4-methoxyphenyl)-3-oxopropanoate;hydrochloride, also known as MAM-2201, is a synthetic cannabinoid that has gained popularity in recent years due to its psychoactive effects. This compound belongs to the aminoalkylindole family and acts as a potent agonist of the CB1 and CB2 receptors.

Mechanism of Action

Methyl 2-amino-3-(4-methoxyphenyl)-3-oxopropanoate;hydrochloride acts as a potent agonist of the CB1 and CB2 receptors, which are located throughout the body and play a crucial role in many physiological processes. By activating these receptors, Methyl 2-amino-3-(4-methoxyphenyl)-3-oxopropanoate;hydrochloride can modulate the release of neurotransmitters and other signaling molecules, leading to a wide range of effects on the body.
Biochemical and Physiological Effects:
Some of the most notable biochemical and physiological effects of Methyl 2-amino-3-(4-methoxyphenyl)-3-oxopropanoate;hydrochloride include its ability to induce analgesia, reduce inflammation, and modulate immune function. Methyl 2-amino-3-(4-methoxyphenyl)-3-oxopropanoate;hydrochloride has also been shown to have anxiolytic and antidepressant effects, making it a potential treatment for mood disorders such as anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Methyl 2-amino-3-(4-methoxyphenyl)-3-oxopropanoate;hydrochloride in lab experiments is its potency and selectivity for the CB1 and CB2 receptors. This allows researchers to study the effects of cannabinoid signaling on various physiological processes with a high degree of specificity. However, the use of synthetic cannabinoids such as Methyl 2-amino-3-(4-methoxyphenyl)-3-oxopropanoate;hydrochloride in lab experiments can also be limited by their potential for off-target effects and toxicity.

Future Directions

There are many potential future directions for research on Methyl 2-amino-3-(4-methoxyphenyl)-3-oxopropanoate;hydrochloride and other synthetic cannabinoids. Some of the most promising areas of study include the development of novel therapeutic agents based on the structure of Methyl 2-amino-3-(4-methoxyphenyl)-3-oxopropanoate;hydrochloride, the investigation of the molecular mechanisms underlying its effects on the body, and the exploration of its potential for use in personalized medicine. Additionally, further research is needed to fully understand the risks and benefits of using synthetic cannabinoids in clinical settings.

Synthesis Methods

The synthesis of Methyl 2-amino-3-(4-methoxyphenyl)-3-oxopropanoate;hydrochloride involves the reaction of 1-(5-fluoropentyl)-3-(4-methoxyphenyl)-1H-indole-2-carboxylic acid with methylamine hydrochloride and acetic anhydride. The resulting product is then purified through a series of chromatographic techniques to obtain the final compound.

Scientific Research Applications

Methyl 2-amino-3-(4-methoxyphenyl)-3-oxopropanoate;hydrochloride has been extensively studied for its potential therapeutic applications in various fields of medicine. Some of the most promising areas of research include its use as an analgesic, anti-inflammatory, and anti-cancer agent. Methyl 2-amino-3-(4-methoxyphenyl)-3-oxopropanoate;hydrochloride has also been shown to have neuroprotective effects and may be useful in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.